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Compound of Interest

Compound Name: 2H,3H-Decafluoropentane

Cat. No.: B142709 Get Quote

An In-Depth Technical Guide to the Vapor Pressure Curve of Vertrel™ XF

For professionals in research, science, and drug development, a thorough understanding of the

physicochemical properties of solvents like Vertrel™ XF is paramount for process design,

safety, and application. This guide provides a detailed overview of the vapor pressure

characteristics of Vertrel™ XF, a proprietary hydrofluorocarbon fluid (2,3-

dihydrodecafluoropentane, HFC-43-10mee).[1][2][3]

Vapor Pressure Data
The vapor pressure of Vertrel™ XF has been characterized across a range of temperatures.

The following table summarizes the available quantitative data, which has been consolidated

and converted to standard units (kPa and °C) for clarity and ease of comparison.
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Temperature
(°C)

Temperature
(°F)

Vapor
Pressure (kPa)

Original
Reported
Value

Source

-20 -4 2.13 0.021 atm [2][3]

-10 14 4.76 0.047 atm [2][3]

0 32 8.31 0.082 atm [2][3]

20 68 24.8 248 hPa [4]

25 77 31.3 313 hPa [4]

25 77 31.33 235 mmHg [5]

50 122 85.4 854 hPa [4]

Note: All pressure conversions have been rounded to two decimal places.

Experimental Protocol for Vapor Pressure
Determination
While the specific experimental protocols used by the manufacturer are not detailed in the

product data sheets, the determination of vapor pressure for a volatile liquid like Vertrel™ XF is

typically performed using standardized methods. The ASTM D2879 Standard Test Method for

Vapor Pressure-Temperature Relationship and Initial Decomposition Temperature of Liquids by

Isoteniscope is a widely accepted procedure for this purpose.[1][2][4][5][6][7] The OECD Test

Guideline 104 also lists the isoteniscope method as a suitable technique.[3][8][9][10][11]

Principle of the Isoteniscope Method
The isoteniscope method measures the vapor pressure of a liquid by determining the pressure

required to maintain a balanced level of the sample liquid in a U-tube manometer, where one

side is exposed to the vapor of the sample and the other is connected to a pressure-controlled

system.[2][6] This method is suitable for liquids with vapor pressures between 133 Pa and

101.3 kPa.[1][4]

Experimental Procedure (Based on ASTM D2879)
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Sample Preparation: A small amount of the liquid sample (Vertrel™ XF) is introduced into the

isoteniscope bulb.

Degassing: The sample is then degassed to remove any dissolved air or other non-

condensable gases, which would interfere with the vapor pressure measurement. This is

typically achieved by repeatedly freezing the sample, evacuating the headspace, and then

thawing the sample.

Temperature Equilibration: The isoteniscope is placed in a constant-temperature bath set to

the desired measurement temperature. The system is allowed to reach thermal equilibrium.

Pressure Balancing: The pressure in the system connected to the external arm of the

isoteniscope's U-tube is adjusted until the liquid levels in both arms of the U-tube are equal.

This indicates that the external pressure is equal to the vapor pressure of the sample at that

temperature.

Data Recording: The temperature of the bath and the corresponding balanced pressure are

recorded.

Vapor Pressure Curve Generation: The process is repeated at several different temperatures

to generate a series of data points. Plotting these pressure-temperature points yields the

vapor pressure curve for the substance.[6]

Logical Workflow for Vapor Pressure Determination
The following diagram illustrates the logical workflow for experimentally determining the vapor

pressure curve of a liquid solvent such as Vertrel™ XF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pressure-curve-for-vertrel-xf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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